N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide

• IUPAC Name: N-[6-[(3-chlorophenyl)methylsulfanyl]pyridazin-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H14ClN3OS/c16-12-3-1-2-10(8-12)9-21-14-7-6-13(18-19-14)17-15(20)11-4-5-11/h1-3,6-8,11H,4-5,9H2,(H,17,18,20)
• InChI Key: DXDHODGVEKAPQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(C=C2)SCC3=CC(=CC=C3)Cl
• Molecular Formula: C15H14ClN3OS
• Molecular Weight: 319.8 g/mol
• CAS No.: 1021213-96-6

Description

N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide, also known as CPMPC, is a cyclopropane-containing pyridazinone derivative that has been studied extensively for its potential applications in scientific research. CPMPC has been shown to possess a wide range of biochemical and physiological effects, making it an attractive compound for use in a variety of laboratory experiments. In

Scientific Research Applications

N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide has been studied extensively for its potential applications in scientific research. It has been used as a tool to investigate the structure and function of proteins, as well as to study enzyme inhibition, signal transduction pathways, and the effects of drugs on cell function. Additionally, this compound has been used in a variety of in vitro and in vivo experiments to study the effects of various drugs on the central nervous system.

Mechanism of Action

The exact mechanism of action of N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide is still under investigation. However, it is believed to interact with proteins and enzymes in a variety of ways. This compound has been shown to bind to certain proteins, which can lead to changes in their structure and function. Additionally, this compound has been shown to inhibit the activity of certain enzymes, which can lead to changes in signal transduction pathways and cellular responses.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, including those involved in the metabolism of drugs. Additionally, this compound has been shown to bind to certain proteins and alter their structure and function. In vivo studies have shown that this compound can alter the activity of certain neurotransmitters and hormones, as well as modulate the activity of certain signal transduction pathways.

Advantages and Limitations for Lab Experiments

N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and can be used in a variety of in vitro and in vivo experiments. Additionally, this compound has been shown to have a wide range of biochemical and physiological effects, making it an attractive compound for use in scientific research. However, this compound also has certain limitations. For example, it can be toxic in high concentrations and can cause side effects in certain individuals.

Future Directions

The potential future directions for N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide are numerous. For example, further research could be conducted to investigate the exact mechanism of action of this compound and to identify new applications for its use. Additionally, further research could be conducted to investigate the effects of this compound on a variety of physiological processes, such as the metabolism of drugs and the activity of certain neurotransmitters and hormones. Finally, further research could also be conducted to identify potential side effects of this compound and to develop strategies for minimizing these effects.

Synthesis Methods

The synthesis of N-(6-{[(3-chlorophenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide has been reported in a number of studies. The most common method involves the reaction of 3-chlorophenylmethylsulfanyl-pyridazin-3-one with cyclopropanecarboxylic acid in the presence of a base, such as potassium carbonate. The resulting product is then purified by recrystallization and characterized by spectroscopic methods.